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Compound of Interest

Compound Name: DS44960156

Cat. No.: B2550576

This guide provides immediate and essential safety, handling, and disposal information for
DS44960156, a selective inhibitor of Methylenetetrahydrofolate Dehydrogenase 2 (MTHFD2).
The following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and maintain compound integrity.

Personal Protective Equipment (PPE)

Given that DS44960156 is an investigational compound intended for cancer research, it should
be handled with the same precautions as other potentially hazardous substances. The
following personal protective equipment is mandatory when handling DS44960156 in solid or
solution form.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves.
Change gloves immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection

Laboratory coat

Fully buttoned. Consider a
disposable gown when

handling larger quantities.

Respiratory Protection

Fume hood

All handling of solid
DS44960156 and preparation
of solutions should be
performed in a certified
chemical fume hood to avoid

inhalation of dust or aerosols.

Operational Plan: Handling and Storage

Proper handling and storage are critical to ensure the stability and activity of DS44960156.

Receiving and Inspection:

o Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product name and CAS number (2361327-08-2) on the label match the order.

Storage: DS44960156 is sensitive to temperature. Adhere strictly to the following storage

conditions to prevent degradation.[1]

Storage Condition

Duration

-80°C

Up to 6 months

-20°C

Up to 1 month
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e Stock Solutions: Once prepared, aliquot stock solutions into single-use vials to avoid
repeated freeze-thaw cycles.[1]

Solution Preparation:

o DS44960156 is typically dissolved in dimethyl sulfoxide (DMSO).[1]

 All solution preparation should be conducted in a chemical fume hood.

o Use appropriate volumetric glassware to ensure accurate concentrations.

The following table provides recommended solvent volumes for preparing various
concentrations of a DS44960156 stock solution.[1]

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1 mM 2.8625 mL 14.3127 mL 28.6254 mL

5mM 0.5725 mL 2.8625 mL 5.7251 mL

10 mM 0.2863 mL 1.4313 mL 2.8625 mL

Disposal Plan

All waste materials contaminated with DS44960156 must be treated as hazardous chemical
waste.

Solid Waste:

o Contaminated consumables such as gloves, pipette tips, and empty vials should be collected
in a dedicated, clearly labeled hazardous waste container.

Liquid Waste:

e Unused solutions of DS44960156 should be collected in a sealed, labeled hazardous waste
container.

¢ Do not dispose of DS44960156 solutions down the drain.
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Disposal Procedure:

» Follow all institutional, local, and national regulations for the disposal of hazardous chemical
waste.

« Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Experimental Protocols: MTHFD2 Inhibition Assay

The following is a generalized workflow for assessing the inhibitory activity of DS44960156 on
the MTHFD2 enzyme. This protocol is based on common methodologies in the field.

Click to download full resolution via product page
Caption: Workflow for determining the IC50 of DS44960156 against MTHFD2.
Methodology:

e Enzyme and Reagent Preparation: Prepare solutions of recombinant human MTHFD2
enzyme, the substrate (e.g., 5,10-methylenetetrahydrofolate, CH2-THF), and the cofactor
(NAD+).
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o Compound Dilution: Create a serial dilution of DS44960156 in an appropriate buffer, typically
containing a small percentage of DMSO.

e Assay Reaction: In a microplate, combine the MTHFD2 enzyme, the cofactor, and varying
concentrations of DS44960156.

» Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

» Data Acquisition: Monitor the rate of the reaction, often by measuring the increase in
absorbance at 340 nm, which corresponds to the production of NADH.

» Data Analysis: Plot the reaction rates against the logarithm of the inhibitor concentration and
fit the data to a suitable dose-response curve to determine the 1C50 value.

Signaling Pathway Context: MTHFD2 in One-Carbon
Metabolism

DS44960156 is a selective inhibitor of MTHFD2, a key enzyme in mitochondrial one-carbon
metabolism. This pathway is crucial for the synthesis of nucleotides and other essential
biomolecules, particularly in rapidly proliferating cancer cells.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2550576?utm_src=pdf-body
https://www.benchchem.com/product/b2550576?utm_src=pdf-body
https://www.benchchem.com/product/b2550576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Mitochondrion
SHMT?2
iy  DS44960156 5,10-Methylene-THF
'
1
1
1
1
@ THF + ->NADH

10-Formyl-THF |-&

i

Formate

Cytosol

Purine Synthesis

Click to download full resolution via product page
Caption: Inhibition of MTHFD2 by DS44960156 in the mitochondrial one-carbon pathway.

This diagram illustrates that MTHFD2 catalyzes the conversion of 5,10-methylene-THF to 10-
formyl-THF within the mitochondria. This step is a critical source of one-carbon units for
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processes such as purine synthesis. By inhibiting MTHFD2, DS44960156 disrupts this
pathway, thereby impeding the metabolic processes that support rapid cancer cell growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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